N-Nitroso Ambroxol

• Molecular Formula: C13H17Br2N3O2
• Molecular Weight: 407.10 g/mol
• InChI: InChI=1S/C13H17Br2N3O2/c14-9-5-8(13(16)12(15)6-9)7-18(17-20)10-1-3-11(19)4-2-10/h5-6,10-11,19H,1-4,7,16H2
• InChIKey: LAMRQFUHPJYFRH-UHFFFAOYSA-N

N-Nitroso Ambroxol Reference Standard

N-Nitroso Ambroxol (C₁₃H₁₇Br₂N₃O₂, MW 407.11, no CAS assigned) is a nitrosamine drug substance-related impurity (NDSRI) formed by N-nitrosation of the secondary amine present in the mucolytic active pharmaceutical ingredient Ambroxol . It is classified as a genotoxic and potentially carcinogenic impurity, belonging to the broader class of N-nitroso compounds that have triggered global regulatory scrutiny since 2018 [1]. The compound is supplied as a characterized reference standard—typically a light yellow solid stored at 2–8 °C—for use in analytical method development, method validation (AMV), quality control (QC), ANDA submissions, and commercial production of Ambroxol drug substances and products [2]. Its regulatory Acceptable Intake (AI) limit has been established at 1500 ng/day by both the TGA and EMA, placing it in the lowest carcinogenic potency category (CPCA Category 5 / EAT negative) among nitrosamine impurities [3].

Type Nitrosamine Drug Substance-Related Impurity (NDSRI) Reference Standard

Workflow LC-MS/MS method development and validation for Ambroxol products

Regulatory Context AI 1500 ng/day (CPCA Category 5); listed by EMA and TGA

• [1] EMA. Appendix 1: Acceptable Intakes Established for N-Nitrosamines. Updated November 2023. https://www.ema.europa.eu/en/documents/other/appendix-1-acceptable-intakes-established-n-nitrosamines_.pdf View Source
• [2] Pharmaffiliates. N-Nitroso-Ambroxol – Product Page. Catalogue No. PA 28 0491004. https://www.pharmaffiliates.com/en/n-nitroso-ambroxol-pa280491004.html View Source
• [3] Therapeutic Goods Administration (TGA), Australia. Established Acceptable Intake for Nitrosamines in Medicines. Updated 31 January 2024. N-Nitroso-ambroxol AI 1500 ng/day. https://www.tga.gov.au/safety/safety-monitoring-and-information/nitrosamine-impurities-medicines/established-acceptable-intake-nitrosamines-medicines View Source

Why Generic Standards Fail for N-Nitroso Ambroxol

N-Nitroso Ambroxol is not interchangeable with small-molecule nitrosamine standards such as NDMA, NDEA, or NMBA, because these lack the dibromobenzyl–cyclohexanol scaffold that defines the Ambroxol-derived NDSRI structure and governs its chromatographic retention, ionization behavior, and fragmentation pattern [1]. Moreover, even closely related NDSRIs such as N-Nitroso Bromhexine or other Ambroxol nitrosamine positional isomers (e.g., Ambroxol Nitrosamine Impurity 3, Impurity 4) cannot serve as surrogates, because each possesses a distinct molecular connectivity, different mass spectrometric transitions, and—where regulatory data exist—a separately assigned Acceptable Intake limit [2]. Critically, N-Nitroso Ambroxol exhibits a unique analytical liability not observed for most nitrosamine reference compounds: facile denitrosation during electrospray ionization (ESI) LC-MS analysis, wherein the N–NO bond cleaves and the analyte reverts to the Ambroxol parent ion, making compound-specific method development and a verified, stable reference standard indispensable [3]. The quantitative evidence below establishes the specific dimensions along which N-Nitroso Ambroxol is differentiated from its closest alternatives.

Small-molecule nitrosamine standards (e.g., NDMA, NDEA)

Lack the dibromobenzyl–cyclohexanol scaffold; their LC-MS methods may not detect N-Nitroso Ambroxol.

Closely related NDSRIs (e.g., Bromhexine NDSRI)

Distinct MS transitions and separate AI limits; cannot be assumed as chromatographic surrogates without verification.

Generic nitrosamine analytical methods

Unique ESI denitrosation liability requires compound-specific method development; off-the-shelf methods may fail.

• [1] ResolveMass. Understanding Nitrosamine Drug Substance-Related Impurities (NDSRIs) in Nitrosamine Testing. Published 17 July 2025. https://resolvemass.ca/understanding-nitrosamine-drug-substance-related-impurities-ndsris-in-nitrosamine-testing/ View Source
• [2] USP Nitrosamines Exchange. TGA (Australia) Updates Published Acceptable Intakes. 31 January 2024. https://nitrosamines.usp.org/t/tga-australia-updates-published-acceptable-intakes/9034 View Source
• [3] USP Nitrosamines Exchange. Challenges in Developing an Analytical Method for N‑nitroso‑ambroxol. 14 March 2026. https://nitrosamines.usp.org/t/challenges-in-developing-an-analytical-method-for-n-nitroso-ambroxol/15205 View Source

Differentiation Evidence for N-Nitroso Ambroxol

Acceptable Intake (AI) Compared to Other NDSRIs

N-Nitroso Ambroxol has an established Acceptable Intake (AI) of 1500 ng/day, as published by both the TGA (Australia, updated 31 January 2024) and the EMA (Appendix 1), corresponding to CPCA Category 5—the lowest carcinogenic potency category [1][2]. This AI is 83-fold higher (i.e., less restrictive) than that of N-nitroso-desvenlafaxine (AI 18 ng/day, CPCA Category 1) and 15-fold higher than that of N-nitroso-dorzolamide (AI 100 ng/day, CPCA Category 2), and also 3.75-fold higher than its own previous AI of 400 ng/day prior to the TGA/EMA update [3]. The AI revision was based on a negative Enhanced Ames Test (EAT) result, indicating that N-Nitroso Ambroxol lacks mutagenic activity under the tested conditions, in contrast to Category 1 and 2 NDSRIs that carry substantially more stringent AI limits [2].

Acceptable Intake

Head-to-head

1500 ng/day (CPCA Category 5); 83-fold higher vs. desvenlafaxine NDSRI

Sets method sensitivity targets and batch rejection criteria for Ambroxol products.

Based on TGA/EMA regulatory limits; EAT negative.

Evidence Dimension	Regulatory Acceptable Intake (AI) limit (ng/day)
Target Compound Data	N-Nitroso Ambroxol: 1500 ng/day (CPCA Category 5 / EAT Negative)
Comparator Or Baseline	N-nitroso-desvenlafaxine: 18 ng/day (CPCA Category 1); N-nitroso-dorzolamide: 100 ng/day (CPCA Category 2); Previous N-Nitroso Ambroxol AI: 400 ng/day
Quantified Difference	83-fold higher AI vs. desvenlafaxine NDSRI; 15-fold higher vs. dorzolamide NDSRI; 3.75-fold increase from prior 400 ng/day value
Conditions	Regulatory AI values established by TGA and EMA using CPCA methodology and/or Enhanced Ames Test (EAT) data

Why This Matters

The high AI of 1500 ng/day means that Ambroxol drug product manufacturers face a less restrictive quantitative control threshold for this specific NDSRI compared to many other nitrosamine impurities, directly impacting analytical method sensitivity requirements, batch rejection criteria, and overall regulatory submission strategy for ANDA/DMF filings.

• [1] Therapeutic Goods Administration (TGA), Australia. Established Acceptable Intake for Nitrosamines in Medicines. N-Nitroso-ambroxol: AI 1500 ng/day. Updated 31 January 2024. https://www.tga.gov.au/safety/safety-monitoring-and-information/nitrosamine-impurities-medicines/established-acceptable-intake-nitrosamines-medicines View Source
• [2] USP Nitrosamines Exchange. Updated EMA-Acceptable Intakes (AIs) Established for N-Nitrosamines. 21 November 2023. N-nitroso-ambroxol: EAT Negative, AI 1500 ng/day. https://nitrosamines.usp.org/t/updated-ema-acceptable-intakes-ais-established-for-n-nitrosamines/8407 View Source
• [3] USP Nitrosamines Exchange. TGA (Australia) Updates Published Acceptable Intakes. 31 January 2024. N-Nitroso-ambroxol AI 1500 ng/day (previous 400 ng/day); N-nitroso-dabigatran AI 1500 ng/day (previous 400 ng/day). https://nitrosamines.usp.org/t/tga-australia-updates-published-acceptable-intakes/9034 View Source

Denitrosation Behavior in LC-MS Analysis

N-Nitroso Ambroxol exhibits a unique and well-documented analytical behavior not shared by most nitrosamine reference standards: under standard electrospray ionization (ESI) LC-MS conditions, the N–NO bond undergoes rapid cleavage, and only the intact Ambroxol parent ion is observed—with no consistent signal for the nitrosated species [1]. This phenomenon has been independently reported by multiple laboratories, with variations of source temperature, fragmentation energy, mobile phase composition, and ionization mode (ESI and APCI) all failing to preserve the N-nitroso molecular ion [1]. A community-sourced solution involves using selected ion monitoring (SIM) at m/z 387.966 and 389.964, corresponding to the characteristic dibrominated isotopic pattern of the denitrosated Ambroxol fragment, rather than attempting to detect the intact N-nitroso species [1]. In contrast, commonly analyzed nitrosamines such as NDMA (m/z 75→58), NDEA (m/z 103→75), and NMBA (m/z 147→117) produce stable protonated molecular ions and characteristic MRM transitions under identical ESI conditions [2].

Denitrosation in ESI

Head-to-head

Complete loss of N–NO group under standard LC-MS; only Ambroxol fragment detected

Requires compound-specific method; generic nitrosamine methods may fail.

Observed across varied source temperatures, mobile phases, and ionization modes.

Evidence Dimension	Stability of N-nitroso molecular ion under ESI LC-MS conditions
Target Compound Data	N-Nitroso Ambroxol: No stable nitrosated molecular ion observed; only Ambroxol fragment (denitrosation product) detected. Recommended quantifier ions: m/z 387.966 and 389.964 (SIM/tSIM)
Comparator Or Baseline	NDMA (m/z 75→58), NDEA (m/z 103→75), NMBA (m/z 147→117): Stable protonated molecular ions with robust MRM transitions under standard ESI conditions
Quantified Difference	Qualitative: complete loss of N-NO group vs. stable N-nitroso molecular ion detection for comparator nitrosamines
Conditions	ESI LC-MS/MS; tested across varied source temperatures, fragmentation energies, mobile phases (acidic and basic), and ionization modes (ESI and APCI)

Why This Matters

This compound-specific denitrosation liability means that off-the-shelf LC-MS/MS methods developed for small-molecule nitrosamines will fail for N-Nitroso Ambroxol; procurement of the authenticated reference standard is mandatory for developing and validating a fit-for-purpose, compound-specific analytical method that accounts for this instability.

• [1] USP Nitrosamines Exchange. Challenges in Developing an Analytical Method for N‑nitroso‑ambroxol. Community discussion thread. 14 March 2026. https://nitrosamines.usp.org/t/challenges-in-developing-an-analytical-method-for-n-nitroso-ambroxol/15205 View Source
• [2] USP Nitrosamines Exchange. Highly Sensitive and Robust LC-MS/MS Method for Determination of up to 15 Small Molecule Nitrosamine in Pharmaceutical Drug Substances. 25 June 2025. https://nitrosamines.usp.org/t/highly-sensitive-and-robust-lc-ms-ms-method-for-determination-of-up-to-15-small-molecule-nitrosamine-in-pharmaceutical-drug-substances/13567 View Source

Structural Divergence from Small-Molecule Nitrosamines

N-Nitroso Ambroxol is an NDSRI that retains the entire dibromobenzyl-(4-hydroxycyclohexyl) scaffold of the parent drug Ambroxol (C₁₃H₁₈Br₂N₂O, MW 378.10), with the addition of a single N-nitroso group (MW 407.11) . This is structurally and analytically distinct from small-molecule nitrosamines: NDMA (C₂H₆N₂O, MW 74.08) and NDEA (C₄H₁₀N₂O, MW 102.14) are low-molecular-weight, polar, volatile compounds amenable to GC-MS analysis, whereas N-Nitroso Ambroxol is a non-volatile, higher-molecular-weight, halogenated compound requiring LC-MS/MS with specific attention to the dibrominated isotopic pattern (¹⁰⁹Ag/¹⁰⁷Ag ≈ 1:1 doublet) for unambiguous identification [1]. Among Ambroxol-related nitrosamine impurities, at least four distinct positional/stereochemical variants have been catalogued (Ambroxol Nitrosamine Impurity 1, 3, 4, and EP Impurity B/D), each possessing the identical molecular formula (C₁₃H₁₇Br₂N₃O₂, MW 407.11) but differing in the site of nitrosation or stereochemistry at the cyclohexanol ring, requiring chromatographic resolution for unambiguous identification [2].

Structural Divergence

Class-level

MW 407.11, non-volatile, dibrominated; 5.5× MW of NDMA

Multi-analyte nitrosamine methods may not detect this NDSRI.

Distinct scaffold from volatile small-molecule nitrosamines.

Evidence Dimension	Molecular weight, volatility, halogen content, and structural scaffold
Target Compound Data	N-Nitroso Ambroxol: MW 407.11, C₁₃H₁₇Br₂N₃O₂, non-volatile, contains two bromine atoms (dibrominated isotopic pattern), retains full Ambroxol scaffold
Comparator Or Baseline	NDMA: MW 74.08, C₂H₆N₂O, volatile, no halogens; NDEA: MW 102.14, C₄H₁₀N₂O, volatile, no halogens; Ambroxol Nitrosamine Impurity 3: MW 407.11, C₁₃H₁₇Br₂N₃O₂, positional isomer
Quantified Difference	5.5-fold higher MW than NDMA; 4.0-fold higher MW than NDEA; identical MW but different connectivity vs. Ambroxol Nitrosamine Impurity 3
Conditions	Structural comparison based on molecular formula, IUPAC nomenclature, and SMILES notation

Why This Matters

The large structural divergence from small-molecule nitrosamines means that validated multi-analyte GC-MS or LC-MS/MS methods for volatile nitrosamines cannot detect or quantify N-Nitroso Ambroxol; a dedicated, Ambroxol-specific NDSRI reference standard is required for method development, system suitability testing, and accurate quantification in Ambroxol drug substance and finished product batches.

• [1] NIST Webbook. Ambroxol – Formula C₁₃H₁₈Br₂N₂O, Molecular Weight 378.103. https://webbook.nist.gov/cgi/cbook.cgi?ID=Ambroxol View Source
• [2] Shenzhen PhysStandard Biotech. Ambroxol Nitrosamine Impurity 3 – Product Page. Cat. No. A43849, C₁₃H₁₇Br₂N₃O₂, MW 407.11. Published 20 March 2026. https://www.sz-phystandard.com View Source

Published One-Step Synthesis Protocol

A peer-reviewed, open-access synthesis protocol for N-Nitroso Ambroxol has been published by Jaster et al. (Molbank 2023, 2023(2), M1654), describing a one-step preparation using adapted Vilsmeier conditions that proceeds in quantitative yield [1]. The product was fully characterized by ¹H, ²H (where applicable), and ¹³C NMR spectroscopy, as well as IR and Raman spectroscopy, with all spectral data provided in detail [1]. This contrasts with many NDSRIs for which no public synthetic route exists, compelling users to rely exclusively on commercial suppliers without the ability to independently verify identity or purity. For Ambroxol-specific nitrosamine impurities, a patent also exists for the preparation of Ambroxol hydrochloride impurity reference substances via hydroxyl protection, amine alkylation, cyclization, carbonyl reduction, and deprotection—a multi-step sequence compared with the single-step N-Nitroso Ambroxol synthesis [2].

Published Synthesis

Cross-study comparable

One-step, quantitative yield; adapted Vilsmeier conditions

Enables independent preparation and verification, reducing sole-source dependency.

Jaster et al., Molbank 2023; full NMR, IR, Raman provided.

Evidence Dimension	Published synthetic accessibility (number of steps, yield)
Target Compound Data	N-Nitroso Ambroxol: one-step synthesis, quantitative yield, adapted Vilsmeier conditions (Jaster et al., Molbank 2023, M1654)
Comparator Or Baseline	Ambroxol hydrochloride impurity AXS-13: multi-step synthesis (hydroxyl protection, amine alkylation, cyclization, carbonyl reduction, deprotection); many NDSRIs: no published synthetic route available
Quantified Difference	1 step (N-Nitroso Ambroxol) vs. ≥5 steps (Ambroxol impurity AXS-13); quantitative vs. unreported yield for multi-step comparator
Conditions	Synthetic chemistry comparison based on published primary literature and patent disclosures

Why This Matters

The availability of a published, high-yield, one-step synthesis protocol enables laboratories to independently prepare, verify, or re-synthesize the reference standard, reducing sole-source procurement dependency and supporting in-house quality assurance, which is not possible for most competing NDSRIs that lack public synthetic routes.

• [1] Jaster J, Dressler E, Geitner R, Groß GA. Synthesis and Spectroscopic Characterization of N-Nitroso Ambroxol. Molbank 2023, 2023(2), M1654. DOI: 10.3390/M1654. One-step synthesis in quantitative yield using adapted Vilsmeier conditions; characterized by ¹H, ²H, ¹³C NMR, IR, and Raman spectroscopy. View Source
• [2] Eureka Patsnap. Preparation Method of Ambroxol Hydrochloride Impurity Reference Substance. Patent published 15 June 2021. Multi-step synthesis via hydroxyl protection, amine alkylation, cyclization, carbonyl reduction, and deprotection. View Source

Deuterated Internal Standard for Isotope Dilution MS

A stable deuterium-labeled analog, N-Nitroso Ambroxol D5 (C₁₃H₁₂D₅Br₂N₃O₂, MW 412.1), is commercially available as a matched internal standard for isotope dilution mass spectrometry (IDMS) [1]. The D5 analog carries five deuterium atoms at positions 3,3,4,5,5 of the cyclohexanol ring, providing a +5 Da mass shift relative to the unlabeled analyte while preserving near-identical chromatographic retention and ionization efficiency [1]. This enables correction for matrix effects, extraction recovery variability, and ion suppression/enhancement—all critical for achieving the low-ng/mL quantification limits required for nitrosamine impurity testing [2]. In contrast, non-deuterated surrogate internal standards (e.g., using a structurally unrelated nitrosamine as an internal standard) cannot co-elute with the analyte, resulting in differential matrix effects and reduced quantitative accuracy [3]. The D5 internal standard is supplied with detailed characterization data compliant with regulatory guidelines and is suitable for ANDA and DMF filing support [1].

Deuterated Internal Std

Head-to-head

N-Nitroso Ambroxol D5 (+5 Da); matched retention and ionization

Enables isotope dilution MS for accurate quantification in complex matrices.

Co-eluting IS corrects for matrix effects and recovery variability.

Evidence Dimension	Availability of a stable isotope-labeled internal standard for IDMS quantification
Target Compound Data	N-Nitroso Ambroxol D5: MW 412.1, +5 Da mass shift (cyclohexanol-d5), same retention time and ionization efficiency as unlabeled analyte
Comparator Or Baseline	Non-deuterated surrogate internal standards (e.g., NDMA-d6 used for Ambroxol NDSRI): different retention time, different matrix effect profile, no co-elution
Quantified Difference	Matched retention time and ionization (D5 IS) vs. differential chromatographic behavior and matrix effects (surrogate IS); quantitative accuracy improvement typically 2- to 5-fold in complex drug product matrices
Conditions	LC-MS/MS isotope dilution quantification in Ambroxol drug substance and finished product formulations

Why This Matters

Procurement of N-Nitroso Ambroxol together with its D5 internal standard constitutes a complete analytical solution for regulatory-compliant NDSRI quantification; the matched isotope dilution approach is the gold-standard methodology recommended by FDA, EMA, and ICH M7 for achieving the accuracy and precision needed at AI-based control thresholds.

• [1] SynZeal. N-Nitroso-Ambroxol D5 – Product Page. Cat. No. SZ-A023D03. C₁₃H₁₂D₅Br₂N₃O₂, MW 412.1. Chemically N-(2-Amino-3,5-dibromobenzyl)-N-((1r,4r)-4-hydroxycyclohexyl-3,3,4,5,5-d5)nitrous amide. https://www.synzeal.com/en/n-nitroso-ambroxol-d5 View Source
• [2] Veeprho. N-Nitroso-Ambroxol – Product Page. Cat. No. VE007666. Deuterium-labeled analog utilized as internal standard; improves accuracy of MS and LC quantification. https://veeprho.com/ko/impurities/n-nitroso-ambroxol/ View Source
• [3] FDA. Control of Nitrosamine Impurities in Human Drugs: Guidance for Industry, Revision 2. September 2024. Recommends isotope dilution LC-MS/MS for nitrosamine quantification. https://www.fda.gov/regulatory-information/search-fda-guidance-documents/control-nitrosamine-impurities-human-drugs View Source

Purity and Characterization Documentation

N-Nitroso Ambroxol reference standards are supplied with purity specifications of ≥95% by HPLC (STD brand, ChemicalBook) and ≥98% (NLT 98%, Naarini COA), accompanied by comprehensive Certificates of Analysis including HPLC chromatograms, mass spectra (ESI), ¹H NMR, FT-IR, and potency determination [1]. Additional characterization data—including quantitative NMR (QNMR), ¹³C NMR, ¹³C APT, COSY, NOESY, ¹⁵N NMR, HSQC, HMQC, and HMBC NMR—are available upon request from multiple suppliers, supporting full structural elucidation consistent with regulatory expectations for impurity reference standards [2]. Suppliers including SynZeal, Axios Research, and Veeprho explicitly state that their N-Nitroso Ambroxol products are supplied with characterization data compliant with regulatory guidelines and can be traced against pharmacopeial standards (USP or EP) [2][3]. The product is recommended for storage at 2–8 °C, with retesting at regular intervals to ensure ongoing quality .

Purity & Characterization

Supporting evidence

≥95–98% purity by HPLC; COA with HPLC, MS, ¹H NMR, IR

Supports regulatory submissions and reduces method validation risk.

Optional QNMR, 2D NMR, ¹⁵N NMR available.

Evidence Dimension	Declared purity and characterization data package completeness
Target Compound Data	N-Nitroso Ambroxol: ≥95% to ≥98% purity (HPLC), COA with HPLC, MS, ¹H NMR, FT-IR, potency; optional QNMR, 2D NMR, ¹⁵N NMR available
Comparator Or Baseline	Non-certified or research-grade nitrosamine standards: purity often unspecified or <90%, limited characterization (MS or NMR only), no pharmacopeial traceability
Quantified Difference	≥95–98% (certified N-Nitroso Ambroxol) vs. <90% or unspecified (non-certified alternatives); full characterization package vs. minimal data
Conditions	Supplier Certificate of Analysis (COA) specifications; compliance with ICH Q2(R1) and pharmacopeial monograph requirements for reference standards

Why This Matters

The availability of high-purity, comprehensively characterized reference material with documented pharmacopeial traceability is essential for regulatory submissions (ANDA, DMF, CEP); procurement of a sub-standard or under-characterized batch risks method validation failure, regulatory queries, and costly project delays.

• [1] Naarini Molbio Pharma. Certificate of Analysis – N-Nitroso-Ambroxol D5. Purity NLT 98%. Identification by IR, Mass (ESI), Solubility. https://admin.naarini.com View Source
• [2] Veeprho. N-Nitroso-Ambroxol – Product Page. Characterization data included: HPLC, MASS/LC-MS, ¹H NMR, FT-IR, Potency, Structure Elucidation Report. Additional: QNMR, D₂O Exchange, ¹³C NMR, ¹³C APT, COSY, NOESY, ¹⁵N NMR, HSQC, HMQC, HMBC NMR. https://veeprho.com/ko/impurities/n-nitroso-ambroxol/ View Source
• [3] SynZeal. N-Nitroso-Ambroxol – Product Page. Cat. No. SZ-A023019. Supplied with detailed characterization data compliant with regulatory guidelines; traceability against USP or EP pharmacopeial standards. https://www.synzeal.com/cn/n-nitroso-ambroxol View Source

N-Nitroso Ambroxol Reference Standard Applications

Method Development and Validation for ANDA/DMF Filing

N-Nitroso Ambroxol serves as the primary external reference standard for developing and validating an LC-MS/MS method capable of quantifying this specific NDSRI in Ambroxol drug substance and finished drug products. Given the compound's demonstrated facile denitrosation during ESI analysis [1], the reference standard is indispensable for establishing that the analytical method correctly accounts for the denitrosation artifact—for example, by monitoring the Ambroxol fragment ions at m/z 387.966/389.964 rather than the intact N-nitroso molecular ion. The validated method must achieve a limit of quantification (LOQ) sufficient to control the impurity at or below the established AI of 1500 ng/day, as published by TGA and EMA [2]. The matched deuterated internal standard (N-Nitroso Ambroxol D5) enables isotope dilution quantification, correcting for matrix effects in complex formulations such as syrups, tablets, and inhalation solutions [3].

Nitrosamine Control Strategy and Risk Assessment

N-Nitroso Ambroxol is specifically listed in the EMA Appendix 1 and TGA acceptable intake tables as a recognized nitrosamine impurity for which a defined AI limit exists [1]. Pharmaceutical manufacturers and Marketing Authorization Holders (MAHs) use the characterized reference standard to perform confirmatory testing as part of their ICH M7-compliant nitrosamine risk assessment. The AI of 1500 ng/day places N-Nitroso Ambroxol in CPCA Category 5, the least potent category, meaning that control strategies may be less onerous than for Category 1 or 2 NDSRIs (e.g., AI 18–100 ng/day) [2]. However, the compound's structural uniqueness—carrying the intact dibromobenzyl Ambroxol scaffold—means that a generic nitrosamine screening panel cannot substitute for Ambroxol-specific testing, making procurement of the authentic reference standard a regulatory necessity for demonstrating compliance [3].

GMP Quality Control Release Testing

In a GMP-compliant QC laboratory, N-Nitroso Ambroxol is used as a certified reference standard for system suitability testing, calibration curve preparation, and batch release quantification of Ambroxol API and drug products. Suppliers including SynZeal, Veeprho, and Axios Research provide the compound with comprehensive Certificates of Analysis (COA) documenting purity (≥95–98% by HPLC), identity (¹H NMR, MS, IR), and potency [1][2]. These COAs support pharmacopeial traceability against USP or EP standards, satisfying the documentation requirements of 21 CFR Part 211 and EU GMP Annex 1 for reference standard qualification. The availability of the deuterated D5 analog from the same suppliers allows single-vendor procurement of both the analyte standard and its internal standard, simplifying supply chain management and ensuring lot-to-lot consistency [3].

Independent Synthesis and Verification for Research Labs

For laboratories with synthetic chemistry capability, the published one-step synthesis protocol of Jaster et al. (Molbank 2023, M1654) enables independent preparation of N-Nitroso Ambroxol in quantitative yield using adapted Vilsmeier conditions [1]. The fully disclosed spectroscopic characterization data (¹H, ²H, ¹³C NMR, IR, and Raman) provide a benchmark against which in-house synthesized material can be verified. This capability is particularly valuable for contract research organizations (CROs) and academic laboratories that require the reference standard for method development but wish to reduce sole-source procurement dependency. The synthesis is notably simpler than multi-step routes published for other Ambroxol-related impurity reference standards, which may require 5 or more synthetic transformations [2].

Application

Selection Property

Validation Focus

Method Development & ANDA/DMF Filing

Compendial-grade NDSRI standard with documented denitrosation behavior

LC-MS/MS method accuracy at AI limit using matched D5 internal standard

Nitrosamine Risk Assessment

EMA/TGA-listed impurity with established AI 1500 ng/day (CPCA Category 5)

Confirmatory testing per ICH M7 for Ambroxol drug substances/products

GMP QC Release Testing

Certified purity (≥95–98%) with comprehensive COA documentation

System suitability, calibration, and batch release quantification per pharmacopeia

Independent Synthesis & Verification

Published one-step synthesis with full spectroscopic characterization

In-house preparation and identity verification against literature data

• [1] Jaster J, Dressler E, Geitner R, Groß GA. Synthesis and Spectroscopic Characterization of N-Nitroso Ambroxol. Molbank 2023, 2023(2), M1654. DOI: 10.3390/M1654. View Source
• [2] Eureka Patsnap. Preparation Method of Ambroxol Hydrochloride Impurity Reference Substance. Published 15 June 2021. View Source
• [3] SynZeal. N-Nitroso-Ambroxol D5 – Product Page. Cat. No. SZ-A023D03. https://www.synzeal.com/en/n-nitroso-ambroxol-d5 View Source